Cas no 300383-07-7 (4-Methyl-3-(piperidine-1-sulfonyl)benzoic Acid)

• Product Name: 4-Methyl-3-(piperidine-1-sulfonyl)benzoic Acid
• CAS No: 300383-07-7
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD00625729
• CID: 890084
• PubChem ID: 2057275
• Update Time: 2025-04-19

4-Methyl-3-(piperidine-1-sulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-3-(1-piperidinylsulfonyl)-
• 4-Methyl-3-(piperidin-1-ylsulfonyl)benzoic acid
• 4-METHYL-3-(PIPERIDINE-1-SULFONYL)BENZOIC ACID
• 4-methyl-3-piperidin-1-ylsulfonylbenzoic acid
• 4-Methyl-3-(piperidine-1-sulfonyl)-benzoic acid
• AC1M0UTU
• AC1Q2LU9
• Ambcb5314222
• CHEMBL246712
• Oprea1_473751
• Oprea1_573336
• SureCN4719951
• Cambridge id 5314222
• DTXSID80366075
• AS-55149
• 4-methyl-3-(1-piperidinylsulfonyl)benzoic acid
• MFCD00625729
• DB-123525
• Z56792771
• EN300-00439
• SCHEMBL4719951
• CS-0307445
• SB43371
• AKOS000121819
• 300383-07-7
• EU-0034654
• SR-01000399038-1
• SR-01000399038
• AB00080259-01
• 4-methyl-3-(piperidin-1-ylsulfonyl)benzoicacid
• Y10235
• 4-Methyl-3-(piperidine-1-sulfonyl)benzoic Acid

• MDL： MFCD00625729
• Inchi： 1S/C13H17NO4S/c1-10-5-6-11(13(15)16)9-12(10)19(17,18)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key： CYDFTQZJAGEURD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1C)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 283.08800
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Melting Point: 179-181°C
• PSA: 83.06000
• LogP: 2.88650